Cas no 252026-78-1 (1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol)

• Product Name: 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol
• CAS No: 252026-78-1
• MF: C₂₀H₁₅Cl₃O₂S
• MW: 425.755901575089
• CID: 5025249
• Update Time: 2025-07-22

1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorobenzenesulfinyl)-1,1-bis(4-chlorophenyl)ethan-1-ol
• 1,1-bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol
• Oprea1_101273
• 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol

• Inchi： 1S/C20H15Cl3O2S/c21-16-9-5-14(6-10-16)20(24,15-7-11-17(22)12-8-15)13-26(25)19-4-2-1-3-18(19)23/h1-12,24H,13H2
• InChI Key： QEDQOIMWAJZJCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(CS(C1C=CC=CC=1Cl)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 452
• XLogP3: 5.2
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol

Introduction to 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol (CAS No. 252026-78-1)

1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 252026-78-1, is characterized by its complex molecular structure, which includes multiple functional groups such as chloro and sulfinyl substituents. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide range of potential applications in medicinal chemistry.

The molecular formula of this compound can be expressed as C₂₀H₁₅Cl₃O₃S, reflecting its intricate composition. The two 4-chlorophenyl groups and the single (2-chlorophenyl)sulfinyl group are strategically positioned within the molecule, influencing its reactivity and interaction with biological targets. This arrangement has been the subject of extensive study to understand how it affects the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in developing novel scaffolds for drug discovery, particularly those that can modulate enzyme activity and receptor binding. The structure of 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. For instance, the sulfinyl group can serve as a hydrogen bond acceptor, while the chloro substituents can engage in hydrophobic interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive targets for therapeutic intervention. The unique structural features of 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol make it a promising candidate for designing kinase inhibitors with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfinyl group at the second carbon position is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, which are essential for pharmaceutical applications.

Evaluation of the pharmacological properties of 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases with high selectivity. This selectivity is critical for minimizing off-target effects, which can lead to unwanted side effects in patients. Additionally, preliminary in vivo studies have shown that the compound exhibits good bioavailability and distribution throughout various tissues.

The potential therapeutic applications of this compound extend beyond kinase inhibition. Its structural motif has also been explored for its ability to interact with other biological targets such as transcription factors and ion channels. These interactions could lead to the development of new treatments for neurological disorders and cardiovascular diseases.

The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. The study of 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol is part of this broader effort to identify and develop novel therapeutic agents that can address unmet medical needs. By leveraging cutting-edge synthetic techniques and pharmacological evaluations, researchers are paving the way for more effective and targeted treatments.

In conclusion, 1,1-Bis(4-chlorophenyl)-2-[(2-chlorophenyl)sulfinyl]-1-ethanol (CAS No. 252026-78-1) represents a significant advancement in pharmaceutical research. Its complex structure and unique functional groups make it a versatile tool for drug discovery and development. As further research continues to uncover its potential applications, this compound is poised to play a crucial role in the next generation of therapeutics.